Miltirone

• CAS No.: 27210-57-7
• Product Name: Miltirone
• Molecular Formula: C19H22O2
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 8,8-dimethyl-2-propan-2-yl-6,7-dihydro-5H-phenanthrene-3,4-dione
• Standard InChI: InChI=1S/C19H22O2/c1-11(2)14-10-12-7-8-15-13(6-5-9-19(15,3)4)16(12)18(21)17(14)20/h7-8,10-11H,5-6,9H2,1-4H3
• Standard InChIKey: FEFAIBOZOKSLJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C3=C(C=C2)C(CCC3)(C)C)C(=O)C1=O
• Melting Point: 100°C
• Physical Description: Solid
• Description: Miltirone, also known as rosmariquinone, belongs to the class of organic compounds known as tanshinones, isotanshinones, and derivatives. These are a group of abietane-type norditerpenoid quinones. Miltirone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, miltirone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, miltirone can be found in common sage, herbs and spices, and rosemary. This makes miltirone a potential biomarker for the consumption of these food products.; Miltirone is an abietane diterpenoid.
• Synonyms: 5,6,7,8-Tetrahydro-8,8-dimethyl-2-(1-methylethyl)-3,4-phenanthrenedione; 5,6,7,8-Tetrahydro-2-isopropyl-8,8-dimethyl-3,4-phenanthrenedione; Miltiron
• Reference: Mostallino, M. et al., Eur. J. Pharmacol., 494, 83 (2004); Abenavoli, L. et al., Rec. Prog. Med. Plants, 29, 19 (2010); Colombo, G. et al., Alcohol. Clin. Exp. Res., 30, 754 (2006)
• PubChem Compound: 160142
• Last Modified: Nov 11 2021